Cas no 1172877-70-1 (1H-indazol-4-ol HCL)

• Product Name: 1H-indazol-4-ol HCL
• CAS No: 1172877-70-1
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD09910297
• CID: 5167066
• Update Time: 2026-03-04

1H-indazol-4-ol HCL Chemical and Physical Properties

Names and Identifiers

• 1H-indazol-4-ol HCL

• MDL： MFCD09910297
• Inchi： 1S/C7H6N2O.ClH/c10-7-3-1-2-6-5(7)4-8-9-6;/h1-4,10H,(H,8,9);1H
• InChI Key： LIFNASAEOIMRHM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(O)=CC=C2)C=N1.[H]Cl

Additional information on 1H-indazol-4-ol HCL

1H-Indazol-4-ol HCl (CAS No. 1172877-70-1): A Comprehensive Overview

1H-Indazol-4-ol HCl (CAS No. 1172877-70-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-hydroxyindazole hydrochloride, is a derivative of indazole, a heterocyclic aromatic compound with a wide range of biological activities. The hydrochloride salt form of 1H-indazol-4-ol enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1H-indazol-4-ol HCl consists of an indazole ring with a hydroxyl group at the 4-position and a chloride ion. The indazole scaffold is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. This structural feature contributes to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent research studies have highlighted the diverse biological activities of 1H-indazol-4-ol HCl. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that 1H-indazol-4-ol HCl can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has been investigated for its antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

In the context of neurodegenerative diseases, 1H-indazol-4-ol HCl has shown promise as a neuroprotective agent. Preclinical studies have demonstrated that the compound can reduce neuronal damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. These findings suggest that 1H-indazol-4-ol HCl may have therapeutic potential in treating neurodegenerative disorders.

Another area where 1H-indazol-4-ol HCl has shown significant potential is in cancer research. Studies have indicated that the compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1H-indazol-4-ol HCl have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its good oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

In addition to its therapeutic potential, 1H-indazol-4-ol HCl has been explored for its use as a research tool in biochemical and cellular assays. The compound's ability to modulate specific biological targets makes it a valuable reagent for studying signal transduction pathways and cellular processes. Researchers can utilize 1H-indazol-4-ol HCl to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

The synthesis of 1H-indazol-4-ol HCl involves several well-established chemical reactions. One common approach is to start with an appropriate indazole derivative and introduce the hydroxyl group through selective functionalization. The resulting free base can then be converted to the hydrochloride salt by treatment with hydrochloric acid. This synthetic route allows for the efficient production of high-purity 1H-indazol-4-ol HCl on both laboratory and industrial scales.

Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of 1H-indazol-4-ol HCl. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, providing valuable data for future drug development efforts.

In conclusion, 1H-indazol-4-ol HCl (CAS No. 1172877-70-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and versatile synthetic accessibility make it an attractive candidate for further investigation and development as a therapeutic agent.